Cas no 15802-75-2 (4-Iodo-3-methyl-1H-pyrazole)

4-Iodo-3-methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 4-position and a methyl group at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The iodine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. Its stability and well-defined reactivity profile contribute to its utility in medicinal chemistry for the development of bioactive molecules. The compound is typically handled under inert conditions to preserve its integrity.
4-Iodo-3-methyl-1H-pyrazole structure
4-Iodo-3-methyl-1H-pyrazole structure
Product Name:4-Iodo-3-methyl-1H-pyrazole
CAS No:15802-75-2
MF:C4H5IN2
MW:208.000372648239
MDL:MFCD09908176
CID:50213
PubChem ID:15501143
Update Time:2025-11-05

4-Iodo-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-3-methyl-1H-pyrazole
    • 4-lodo-3-methylpyrazole
    • 3-Methyl-4-iodopyrazole
    • 4-Iodo-3-methylpyrazole
    • 4-Iodo-5-methyl-1H-pyrazole
    • SHDMYGCRVXWTGR-UHFFFAOYSA-N
    • 1H-Pyrazole, 4-iodo-3-methyl-
    • AKOS005174081
    • SCHEMBL1358702
    • BB 0259461
    • AS-15915
    • 4-iodo-methylpyrazole
    • SY010800
    • A3478
    • BCP25873
    • 4-Iodo-3-methylpyrazole, AldrichCPR
    • 4-Iodo-3-methyl pyrazole
    • AM807434
    • FT-0657757
    • CS-W022199
    • DTXSID30573393
    • AC-4812
    • 15802-75-2
    • SB33951
    • 3-Methyl-4-iodopyrazole;4-Iodo-3-methyl-1H-pyrazole
    • EN300-177235
    • AKOS005169802
    • MFCD09908176
    • ALBB-013401
    • pyrazole, 4-iodo-3(5)-methyl-
    • 1H-pyrazole, 4-iodo-5-methyl-
    • STL373545
    • BBL031626
    • MDL: MFCD09908176
    • Inchi: 1S/C4H5IN2/c1-3-4(5)2-6-7-3/h2H,1H3,(H,6,7)
    • InChI Key: SHDMYGCRVXWTGR-UHFFFAOYSA-N
    • SMILES: IC1C=NNC=1C

Computed Properties

  • Exact Mass: 207.95000
  • Monoisotopic Mass: 207.94975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 2.094
  • Melting Point: 107-109°C
  • Boiling Point: 292.1°C at 760 mmHg
  • Flash Point: 130.5℃
  • Refractive Index: 1.656
  • PSA: 28.68000
  • LogP: 1.32270

4-Iodo-3-methyl-1H-pyrazole Security Information

4-Iodo-3-methyl-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Iodo-3-methyl-1H-pyrazole Related Literature

Additional information on 4-Iodo-3-methyl-1H-pyrazole

Comprehensive Overview of 4-Iodo-3-methyl-1H-pyrazole (CAS No. 15802-75-2): Properties, Applications, and Industry Insights

The chemical compound 4-Iodo-3-methyl-1H-pyrazole (CAS No. 15802-75-2) is a halogenated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring an iodine substituent at the 4-position and a methyl group at the 3-position, this compound serves as a versatile intermediate in organic synthesis. Its iodo-functionalized pyrazole core makes it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in drug discovery pipelines.

Recent trends in heterocyclic chemistry highlight the growing demand for halogenated pyrazoles like 4-Iodo-3-methyl-1H-pyrazole. Researchers are increasingly exploring its role in designing kinase inhibitors and antimicrobial agents, aligning with the surge in interest around targeted drug delivery systems. The compound’s CAS No. 15802-75-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry optimization.

From a synthetic perspective, 4-Iodo-3-methyl-1H-pyrazole exhibits notable stability under ambient conditions, though storage recommendations typically suggest protection from light due to its iodo-substituent. Analytical data, including NMR and HPLC purity profiles, confirm its suitability for precise synthetic applications. Industry professionals often inquire about scalable synthesis routes, with recent patents emphasizing palladium-catalyzed modifications to enhance yield efficiency.

Environmental and regulatory considerations are also critical when discussing CAS No. 15802-75-2. While not classified as hazardous under major chemical inventories, proper handling protocols are advised to minimize risks associated with halogenated compounds. The compound’s biodegradability profile and eco-friendly alternatives are emerging topics in green chemistry forums, resonating with the broader shift toward sustainable synthetic methodologies.

Market analyses indicate rising procurement of 4-Iodo-3-methyl-1H-pyrazole by contract research organizations (CROs) and academic labs, driven by its utility in fragment-based drug design. FAQs from researchers often focus on its solubility in polar aprotic solvents (e.g., DMF or DMSO) and compatibility with microwave-assisted synthesis techniques—a hot topic in parallel synthesis workflows.

In conclusion, 4-Iodo-3-methyl-1H-pyrazole (CAS No. 15802-75-2) stands at the intersection of innovation and practicality. Its applications span from small-molecule therapeutics to material science, with ongoing studies exploring its potential in bioorthogonal chemistry. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s role is poised to expand further.

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